Cas no 2172032-64-1 (2-(4-methylthiophen-3-yl)methylcyclopentan-1-ol)

• Product Name: 2-(4-methylthiophen-3-yl)methylcyclopentan-1-ol
• CAS No: 2172032-64-1
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 6286517
• PubChem ID: 165599363
• Update Time: 2025-05-25

2-(4-methylthiophen-3-yl)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylthiophen-3-yl)methylcyclopentan-1-ol
• 2-[(4-methylthiophen-3-yl)methyl]cyclopentan-1-ol
• EN300-1625282
• 2172032-64-1

• Inchi： 1S/C11H16OS/c1-8-6-13-7-10(8)5-9-3-2-4-11(9)12/h6-7,9,11-12H,2-5H2,1H3
• InChI Key： LVNOCFIMXBBYSQ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)CC1CCCC1O

Computed Properties

• Exact Mass: 196.09218630g/mol
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-(4-methylthiophen-3-yl)methylcyclopentan-1-ol

2-(4-Methylthiophen-3-yl)methylcyclopentan-1-ol: A Comprehensive Overview

The compound 2-(4-methylthiophen-3-yl)methylcyclopentan-1-ol (CAS No. 2172032-64-1) is an intriguing organic molecule with a unique structure that combines a cyclopentane ring, a thiophene moiety, and an alcohol functional group. This compound has garnered attention in various fields, including pharmaceuticals, materials science, and organic synthesis. Its structure, which features a thiophene ring substituted with a methyl group at the 4-position and attached to a cyclopentane ring via a methylene group, makes it a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of 2-(4-methylthiophen-3-yl)methylcyclopentan-1-ol in drug discovery. Researchers have explored its ability to act as a scaffold for developing bioactive molecules with potential applications in treating various diseases. For instance, its thiophene moiety is known to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related conditions. Additionally, the cyclopentane ring provides structural rigidity, which is often desirable in drug molecules to enhance their stability and bioavailability.

The synthesis of 2-(4-methylthiophen-3-yl)methylcyclopentan-1-ol involves a multi-step process that typically starts with the preparation of the thiophene derivative. One common approach is the alkylation of 4-methylthiophenol with an appropriate alkylating agent to introduce the methylene group. This intermediate is then subjected to cyclization reactions to form the cyclopentane ring. The alcohol functional group is introduced in the final step through hydrolysis or reduction reactions, depending on the starting materials and reaction conditions.

From a physical chemistry perspective, 2-(4-methylthiophen-3-yl)methylcyclopentan-1-ol exhibits interesting properties that make it suitable for various applications. Its solubility in organic solvents and moderate polarity are advantageous for reactions involving phase transfer catalysts or for use as a ligand in coordination chemistry. Furthermore, its thermal stability allows it to be used in high-temperature reactions without decomposing prematurely.

In terms of biological activity, recent research has focused on evaluating the compound's potential as an anti-inflammatory agent. Studies conducted on cellular models have shown that 2-(4-methylthiophen-3-yl)methylcyclopentan-1-ol can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have therapeutic potential in conditions characterized by chronic inflammation, such as arthritis or inflammatory bowel disease.

The compound's versatility extends to its use in materials science. Due to its unique electronic properties arising from the thiophene ring and the cyclopentane structure, it has been explored as a component in organic semiconductors and conductive polymers. Researchers have found that incorporating 2-(4-methylthiophen-3-y l)methylcyclopentan -1 -ol into polymer blends can enhance their electrical conductivity without significantly compromising their mechanical properties.

One of the most promising areas of research involving 2-(4-methylthiophen -3 -y l)m ethylcyclo pentan -1 -ol is its application in green chemistry. Scientists have investigated its use as a chiral catalyst in asymmetric synthesis reactions. The compound's ability to induce high enantioselectivity in certain reactions makes it a valuable tool for producing enantiomerically pure compounds, which are crucial for pharmaceutical applications.

Looking ahead, ongoing studies aim to further elucidate the compound's mechanism of action and optimize its properties for specific applications. For example, researchers are exploring ways to modify the substituents on the thiophene ring to enhance its bioactivity or improve its solubility profile. Additionally, efforts are being made to scale up the synthesis process to make 2-(4-methylthiophen -3 -y l)m ethylcyclo pentan -1 -ol more accessible for industrial applications.

In conclusion, 2-(4-methylthiophen -3 -y l)m ethylcyclo pentan -1 -ol (CAS No. 2172032 -64 -1) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable asset in modern chemical research and development.